Cas no 34682-99-0 (2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

• Product name: 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CAS No: 34682-99-0
• MF: C₅H₄N₄OS
• MW: 168.176458358765
• MDL: MFCD04110174
• CID: 825617
• PubChem ID: 2807624

2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Thioxo-2,3-dihydropyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
• 2,3-dihydro-2-thioxo-Pyrazolo[1,5-a]-1,3,5-triazin-4(1H)-one
• 2-sulfanylidene-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 2-Thioxo-2,3-dihydropyrazolo-[1,5-a][1,3,5]triazin-4(1H)-one
• 4-Oxo-2-thioxo-1H,3H-pyrazolo<1,5-a>-1,3,5-triazin
• 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CHEMBL2402380
• CS-0054053
• HMS1662B09
• 2-sulfanylidene-3H,6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• SCHEMBL15739828
• 2-thioxo-1,5-dihydro-pyrazolo[5,1-f][1,3,5]triazin-4-one
• OOXVDMMAVZXHFW-UHFFFAOYSA-N
• C5H4N4OS
• P10291
• 34682-99-0
• DTXSID40384558
• MFCD04110174
• Z4877279194
• DB-069055
• 2-SULFANYLIDENE-1H,3H-PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-ONE
• 2-mercaptopyrazolo[1,5-a][1,3,5]triazin-4-ol
• SCHEMBL18050273
• 2,3-DIHYDRO-2-THIOXOPYRAZOLO[1,5-A][1,3,5]TRIAZIN-4(1H)-ONE
• AB17524
• SCHEMBL1073239
• EN300-7423857
• AKOS006344535

• MDL： MFCD04110174
• Inchi： InChI=1S/C5H4N4OS/c10-5-8-4(11)7-3-1-2-6-9(3)5/h1-2H,(H2,7,8,10,11)
• InChI Key： OOXVDMMAVZXHFW-UHFFFAOYSA-N
• SMILES： O=C1NC(=S)NC2=CC=NN12

Computed Properties

• Exact Mass: 168.01100
• Monoisotopic Mass: 168.01058194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.937
• Refractive Index: 1.945
• PSA: 98.04000
• LogP: 0.08020

2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Security Information

2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one

Introduction to 2-Sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS No. 34682-99-0)

2-Sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS No. 34682-99-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolotriazines and is characterized by its distinct structural features and potential biological activities. The compound's structure includes a pyrazolo[1,5-a][1,3,5]triazine core with a sulfanylidene substituent at the 2-position, which contributes to its unique chemical properties and biological activities.

The molecular formula of 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one is C₈H₆N₄S, and its molecular weight is approximately 186.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions involving the condensation of appropriate starting materials. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of its physical properties, 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various applications in solution-based experiments and formulations. Additionally, the compound's stability under different conditions has been extensively studied to ensure its reliability in long-term storage and usage.

The biological activities of 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one have been a focal point of recent research. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HT-29) with IC₅₀ values in the low micromolar range. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways.

Beyond its antiproliferative properties, 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one has also shown promise as an inhibitor of specific enzymes involved in various physiological processes. For example, research has indicated that this compound can effectively inhibit the activity of phosphodiesterase (PDE) enzymes. PDE inhibitors are known for their therapeutic potential in treating conditions such as erectile dysfunction and pulmonary hypertension. The ability of 2-sulfanylidene-1H,2H,3H,4H-pyrazolo[1,5-a][1，3，5]triazin-4-one to modulate PDE activity opens up new avenues for drug development in these areas.

In addition to its direct biological effects, 2-sulfanylidene-1H，2H，3H，4H-pyrazolo[1，5-a][1，3，5]triazin-4-one has been explored as a scaffold for the design and synthesis of novel derivatives with enhanced pharmacological properties. By introducing various functional groups at different positions on the pyrazolotriazine core,researchers have been able to fine-tune the compound's selectivity,potency,and pharmacokinetic profiles.This approach has led to the identification of several promising lead compounds that are currently undergoing further preclinical evaluation.

The safety profile of 2-sulfanylidene-1H，2H，3H，4H-pyrazolo[1，5-a][1，3，5]triazin-4-one has also been extensively investigated.In vitro toxicology studies have shown that this compound exhibits low cytotoxicity towards normal human cells,suggesting a favorable therapeutic window.Furthermore,in vivo studies conducted in animal models have demonstrated that 2-sulfanylidene-1H，2H，3H，4 H-pyrazolo[1，5-a][1，3，5]triazin-4-one is well tolerated at therapeutic doses with minimal adverse effects.These findings support its potential for clinical translation.

In conclusion, 2-sulfanylidene-1 H，2 H，3 H，4 H-pyrazolo[ 1 ，5 -a ][ １ ，３ ，５ ]triazin -４ -one (CAS No. ３４６８２ -９９ -０ ) " ２ -sulfanylidene -１Ｈ ，２Ｈ ，３Ｈ ，４Ｈ -pyrazolo [１ ，５ -a ][ １ ，３ ，５ ]triazin -４ -one " remains at the forefront of scientific inquiry."